Cas no 161125-34-4 (Fmoc-dl-citrulline)

Fmoc-dl-citrulline is a protected derivative of the non-proteinogenic amino acid citrulline, featuring an Fmoc (9-fluorenylmethoxycarbonyl) group at the N-terminus. This modification enhances its utility in solid-phase peptide synthesis (SPPS) by providing orthogonal protection, enabling selective deprotection under mild basic conditions. The racemic (dl-) form allows for flexibility in chiral applications or research requiring mixed stereochemistry. Fmoc-dl-citrulline is particularly valuable in studying post-translational modifications, such as citrullination in proteins, and in developing peptide-based therapeutics or probes. Its stability under standard SPPS conditions and compatibility with automated synthesizers make it a practical choice for peptide chemists.
Fmoc-dl-citrulline structure
Fmoc-dl-citrulline structure
Product Name:Fmoc-dl-citrulline
CAS No:161125-34-4
MF:C21H23N3O5
MW:397.424425363541
CID:1340898
PubChem ID:4224076
Update Time:2025-11-01

Fmoc-dl-citrulline Chemical and Physical Properties

Names and Identifiers

    • Fmoc-dl-citrulline
    • RARECHEM EM WB 0092
    • 2-((((9H-FLUOREN-9-YL)METHOXY)CARBONYL)AMINO)-5-UREIDOPENTANOIC ACID
    • (R)-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-5-ureidopentanoic acid
    • SCHEMBL13401519
    • Fmoc-DL-citrulline, AldrichCPR
    • Nalpha-Fmoc-L-citrulline
    • SY047073
    • DB-045067
    • J-009790
    • 2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-ureidopentanoicacid
    • Fmoc-D-Orn(carbamoyl)-OH
    • A814192
    • 5-(aminocarbonylamino)-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic acid
    • MFCD00151943
    • 5-(carbamoylamino)-2-[[9H-fluoren-9-ylmethoxy(oxo)methyl]amino]pentanoic acid
    • 161125-34-4
    • AKOS015837352
    • MDL: MFCD02682429
    • Inchi: 1S/C21H23N3O5/c22-20(27)23-11-5-10-18(19(25)26)24-21(28)29-12-17-15-8-3-1-6-13(15)14-7-2-4-9-16(14)17/h1-4,6-9,17-18H,5,10-12H2,(H,24,28)(H,25,26)(H3,22,23,27)
    • InChI Key: NBMSMZSRTIOFOK-UHFFFAOYSA-N
    • SMILES: O(C(NC(C(=O)O)CCCNC(N)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 397.16377084g/mol
  • Monoisotopic Mass: 397.16377084g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 11
  • Complexity: 577
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 131Ų

Fmoc-dl-citrulline Security Information

  • HazardClass:IRRITANT

Fmoc-dl-citrulline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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Additional information on Fmoc-dl-citrulline

Fmoc-dl-Citrulline: A Comprehensive Overview

Fmoc-dl-Citrulline, with the CAS number 161125-34-4, is a significant compound in the field of organic chemistry and biochemistry. It is a derivative of citrulline, a naturally occurring amino acid, and is widely used in peptide synthesis and various biochemical applications. The compound's structure consists of a citrulline moiety protected by a 9-fluorenylmethyloxycarbonyl (Fmoc) group, which plays a crucial role in peptide synthesis by temporarily blocking the amine group of the amino acid.

Recent advancements in peptide synthesis have highlighted the importance of Fmoc-dl-Citrulline in constructing complex peptide sequences. The Fmoc protecting group is highly efficient due to its stability under basic conditions and ease of removal using acidic reagents like trifluoroacetic acid (TFA). This makes Fmoc-dl-Citrulline an indispensable reagent in solid-phase peptide synthesis (SPPS), where precise control over the synthesis steps is critical.

In addition to its role in peptide synthesis, Fmoc-dl-Citrulline has found applications in drug discovery and development. Citrulline itself is known for its role in the urea cycle and as a precursor to arginine, making it a target for research in metabolic disorders. The Fmoc-protected derivative allows researchers to study citrulline's biochemistry without interference from side reactions during experimental setups.

The synthesis of Fmoc-dl-Citrulline involves a multi-step process that begins with the isolation or synthesis of citrulline. The dl designation indicates that the compound is a racemic mixture, containing equal amounts of both dextrorotatory and levorotatory enantiomers. The protection of the amine group with the Fmoc group is typically achieved through nucleophilic acyl substitution, where the hydroxyl group of citrulline reacts with an activated Fmoc reagent under specific conditions.

Recent studies have explored the use of Fmoc-dl-Citrulline in the development of novel therapeutic agents. For instance, researchers have investigated its potential as a building block for peptide-based drugs targeting various diseases, including cancer and infectious diseases. The ability to incorporate Fmoc-dl-Citrulline into peptide sequences with high precision has enabled the creation of more complex and biologically active molecules.

The demand for high-quality Fmoc-dl-Citrulline has led to improvements in its manufacturing processes. Modern synthetic methods emphasize scalability, purity, and cost-effectiveness, ensuring that this compound remains accessible to researchers and industries alike. Quality control measures, including rigorous testing for purity and stereochemical integrity, are essential to maintain the reliability of this compound in various applications.

In conclusion, Fmoc-dl-Citrulline (CAS No: 161125-34-4) is a vital reagent in contemporary chemical research and industry. Its role in peptide synthesis, drug discovery, and biochemical studies underscores its importance as a versatile tool for scientists. As research continues to uncover new applications for this compound, its significance in advancing medical science and chemical technology will undoubtedly grow.

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